2-chloro-1-[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethanone

• IUPAC Name: 2-chloro-1-[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]ethanone
• InChI: InChI=1S/C14H12Cl2FNO/c1-8-5-11(14(19)7-15)9(2)18(8)10-3-4-13(17)12(16)6-10/h3-6H,7H2,1-2H3
• InChI Key: XHERGMMKGRYSNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)F)Cl)C)C(=O)CCl
• Molecular Formula: C14H12Cl2FNO
• DSSTOX Substance ID: DTXSID60351621
• Molecular Weight: 300.2 g/mol
• CAS RN: 315710-83-9

Description

2-chloro-1-[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethanone, also known as 4-chloro-N-(3-chloro-4-fluorophenyl)-3-methyl-2-pyridin-2-yl-acetamide, is a synthetic compound used in various scientific research applications. It is a colorless solid with a molecular weight of 300.8 g/mol and a melting point of 138-140°C. This compound has been studied in various laboratories and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Heterocyclic Compounds in Drug Development

Heterocyclic compounds, such as pyrroles and coumarins, play a vital role in pharmaceutical research due to their diverse biological activities. For instance, coumarins have been recognized for their significant applications in the pharmaceutical industry, owing to their wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. These compounds serve as precursors or key intermediates in the synthesis of various bioactive molecules (Yoda, 2020). The study highlights the synthesis pathways and biological applications of 3-hydroxycoumarin, a relevant example considering the structural similarities with the compound .

Fluorescent Chemosensors

Derivatives of heterocyclic compounds are extensively used in the development of chemosensors due to their selective and sensitive detection capabilities for various analytes, including metal ions and neutral molecules. The research on 4-methyl-2,6-diformylphenol (DFP) based compounds, for instance, demonstrates the application of such derivatives in creating highly selective and sensitive fluorescent chemosensors (Roy, 2021). This application area might provide insights into potential uses of the compound , given its structural complexity and the presence of functional groups that could interact with various analytes.

Synthesis and Structural Properties

The synthesis and investigation of novel heterocyclic compounds, such as thiazolidin-4-ones, reveal the diverse chemical reactivity and structural properties these compounds can exhibit. Studies on substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones show the potential of heterocyclic compounds in synthesizing structurally diverse molecules with possible applications in material science and pharmacology (Issac & Tierney, 1996). Such research underscores the importance of exploring the chemical reactivity and potential applications of "2-chloro-1-[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethanone" in various scientific fields.